Cas no 1220968-03-5 (2-(4-Chloro-2-methylphenyl)benzoic acid)

2-(4-Chloro-2-methylphenyl)benzoic acid is a substituted benzoic acid derivative featuring a chloro and methyl group on the phenyl ring. This compound is of interest in organic synthesis and pharmaceutical research due to its structural properties, which make it a potential intermediate for active pharmaceutical ingredients (APIs) or fine chemicals. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups influences its reactivity, allowing for selective functionalization. Its crystalline form ensures stability and ease of handling in laboratory settings. The compound is typically characterized by high purity, making it suitable for precise synthetic applications. Further studies may explore its utility in medicinal chemistry or material science.
2-(4-Chloro-2-methylphenyl)benzoic acid structure
1220968-03-5 structure
Product Name:2-(4-Chloro-2-methylphenyl)benzoic acid
CAS No:1220968-03-5
MF:C14H11ClO2
MW:246.688943147659
MDL:MFCD18312634
CID:2622085
PubChem ID:53218358
Update Time:2025-08-05

2-(4-Chloro-2-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL1712775
    • 2-(4-CHLORO-2-METHYLPHENYL)BENZOIC ACID
    • 4'-Chloro-2'-methyl[1,1'-biphenyl]-2-carboxylic acid
    • ZFVKXCGZLFSBJH-UHFFFAOYSA-N
    • 2-(4-Chloro-2-methylphenyl)benzoic acid, 95%
    • 4'-chloro-2'-methyl-biphenyl-2-carboxylic acid
    • 1220968-03-5
    • DTXSID30683300
    • MFCD18312634
    • 2-(4-Chloro-2-methylphenyl)benzoic acid
    • MDL： MFCD18312634
    • Inchi： 1S/C14H11ClO2/c1-9-8-10(15)6-7-11(9)12-4-2-3-5-13(12)14(16)17/h2-8H,1H3,(H,16,17)
    • InChI Key： ZFVKXCGZLFSBJH-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=C(C)C=1)C1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 246.0447573Da
  • Monoisotopic Mass: 246.0447573Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.3Ų

2-(4-Chloro-2-methylphenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB318409-5 g
2-(4-Chloro-2-methylphenyl)benzoic acid, 95%; .
 1220968-03-5 95%
5g
 €1159.00 2023-04-26
abcr
AB318409-5g
2-(4-Chloro-2-methylphenyl)benzoic acid, 95%; .
 1220968-03-5 95%
5g
 €1159.00 2024-06-08

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